N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide

• IUPAC Name: N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide
• InChI: InChI=1S/C16H22BrNO2/c1-20-15-11-13(17)8-9-14(15)18-16(19)10-7-12-5-3-2-4-6-12/h8-9,11-12H,2-7,10H2,1H3,(H,18,19)
• InChI Key: MPSKWRKWQBCHMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)NC(=O)CCC2CCCCC2
• Molecular Formula: C16H22BrNO2
• Molecular Weight: 340.25 g/mol

Description

N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide, also known as Brorphine, is a novel psychoactive substance that has recently gained attention in the scientific community. Brorphine belongs to the class of synthetic opioids and is structurally similar to fentanyl. It is a potent analgesic and has been found to have a high affinity for the mu-opioid receptor.

Mechanism of Action

N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide acts on the mu-opioid receptor in the brain and spinal cord to produce its analgesic effects. It binds to the receptor and activates the downstream signaling pathway, resulting in the inhibition of pain signals. This compound also has an affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and physiological effects:
This compound has been found to produce a range of biochemical and physiological effects. It has been shown to decrease heart rate and blood pressure, as well as cause respiratory depression. Additionally, this compound has been found to produce sedation and euphoria in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide in lab experiments is its high potency and selectivity for the mu-opioid receptor. This allows for precise targeting of the receptor and the study of its downstream effects. However, one limitation is its potential for abuse and addiction, as well as its potential for respiratory depression.

Future Directions

There are several future directions for the study of N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide. One area of interest is its potential as a treatment for chronic pain. Additionally, the development of more selective and less addictive opioid analgesics is an ongoing area of research. Finally, the study of the biochemical and physiological effects of this compound may lead to a better understanding of the mechanisms underlying opioid addiction and abuse.
In conclusion, this compound is a novel psychoactive substance that has gained attention in the scientific community for its potential therapeutic applications. Its high potency and selectivity for the mu-opioid receptor make it a valuable tool for studying the downstream effects of opioid receptor activation. However, its potential for abuse and addiction must be carefully considered in future research.

Synthesis Methods

The synthesis of N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide involves the reaction of 4-bromo-2-methoxybenzaldehyde with cyclohexanone in the presence of ammonium acetate and acetic acid. The resulting product is then reduced with sodium borohydride to yield this compound.

Scientific Research Applications

N-(4-bromo-2-methoxyphenyl)-3-cyclohexylpropanamide has been used in scientific research to study its pharmacological properties and potential therapeutic applications. It has been found to have a high affinity for the mu-opioid receptor and exhibits potent analgesic effects. Additionally, this compound has been found to have a longer duration of action compared to other opioids, making it a potential candidate for the treatment of chronic pain.